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Compound of Interest

Compound Name: Jak3-IN-12

Cat. No.: B12395772

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of Jak3-IN-12, a
small molecule inhibitor of Janus kinase 3 (Jak3), in various cell culture-based assays. The
protocols outlined below are intended to serve as a foundation for researchers investigating the
biological roles of Jak3 and the therapeutic potential of its inhibition.

Introduction to Jak3-IN-12

Jak3-IN-12 is a potent and selective, ATP-competitive inhibitor of Jak3, a tyrosine kinase
predominantly expressed in hematopoietic cells.[1] Jak3 plays a critical role in signal
transduction downstream of common gamma chain (yc) family cytokine receptors, including
those for IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21.[2][3] Dysregulation of the Jak3 signaling
pathway is implicated in various autoimmune diseases and cancers, making it a compelling
target for therapeutic intervention.[2][4]

Physicochemical Properties and Storage
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Property Value Source
Molecular Formula C19H18N4O3 N/A
Molecular Weight 350.37 g/mol N/A
Appearance Solid N/A
Solubility Soluble in DMSO N/A

Store stock solutions at -20°C
Storage or -80°C. Avoid repeated N/A

freeze-thaw cycles.

Note: While the provided search results do not contain specific data for "Jak3-IN-12", the
information presented is based on common properties of similar small molecule kinase

inhibitors.

Mechanism of Action

Jak3-IN-12 functions by competing with ATP for the binding site within the catalytic domain of
Jak3. This inhibition prevents the autophosphorylation and activation of Jak3, thereby blocking
the downstream phosphorylation of Signal Transducers and Activators of Transcription (STATS).
The unphosphorylated STATs cannot dimerize and translocate to the nucleus, thus inhibiting
the transcription of target genes involved in cell proliferation, differentiation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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